Cas no 2304546-65-2 ((2,4-Dichloro-3-(methylthio)phenyl)boronic acid)

• Product Name: (2,4-Dichloro-3-(methylthio)phenyl)boronic acid
• CAS No: 2304546-65-2
• MF: C₇H₇BCl₂O₂S
• MW: 236.911278963089
• CID: 6794606
• PubChem ID: 171368239
• Update Time: 2025-10-28

(2,4-Dichloro-3-(methylthio)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-3-(methylthio)phenyl)boronic acid
• 2304546-65-2
• MFCD34771415

• Inchi： 1S/C7H7BCl2O2S/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3,11-12H,1H3
• InChI Key： VVFUQYLUHWSADZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1B(O)O)Cl)SC

Computed Properties

• Exact Mass: 235.9636862g/mol
• Monoisotopic Mass: 235.9636862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Additional information on (2,4-Dichloro-3-(methylthio)phenyl)boronic acid

Comprehensive Guide to (2,4-Dichloro-3-(methylthio)phenyl)boronic acid (CAS No. 2304546-65-2)

(2,4-Dichloro-3-(methylthio)phenyl)boronic acid (CAS No. 2304546-65-2) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a unique combination of chloro and methylthio substituents, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers.

The molecular structure of (2,4-Dichloro-3-(methylthio)phenyl)boronic acid includes a boronic acid functional group (-B(OH)₂) attached to a benzene ring substituted with two chlorine atoms and a methylthio group. This arrangement enhances its reactivity in palladium-catalyzed coupling reactions, a trending topic in synthetic chemistry forums and academic discussions. Researchers often search for "boronic acid derivatives in drug discovery" or "chlorophenyl boronic acid applications," highlighting the compound's relevance.

One of the key applications of (2,4-Dichloro-3-(methylthio)phenyl)boronic acid is in the synthesis of biaryl compounds, which are crucial in developing pharmaceuticals and agrochemicals. The compound's stability and compatibility with various reaction conditions make it a preferred choice for high-throughput screening and medicinal chemistry projects. Searches like "boronic acid in medicinal chemistry" or "cross-coupling reactions 2024" reflect the growing interest in this area.

In material science, (2,4-Dichloro-3-(methylthio)phenyl)boronic acid is explored for its potential in designing organic electronic materials and sensors. Its ability to form stable covalent bonds with diols and other functional groups makes it suitable for molecular recognition applications. Queries such as "boronic acid sensors" or "organic electronics intermediates" are frequently encountered in academic and industrial research databases.

The compound's solubility in common organic solvents like THF, DMSO, and methanol facilitates its use in laboratory settings. Researchers often look for "boronic acid solubility" or "handling boronic acid derivatives" to optimize experimental protocols. Proper storage under inert conditions is recommended to maintain its stability, as boronic acids are sensitive to moisture and oxidation.

Market trends indicate a rising demand for (2,4-Dichloro-3-(methylthio)phenyl)boronic acid due to its versatility in drug development and material innovation. The compound's role in targeted therapy and bioconjugation techniques aligns with the increasing focus on precision medicine, a hot topic in 2024. Searches for "boronic acid in cancer research" or "advanced synthetic intermediates" underscore its significance.

For quality assurance, suppliers typically provide HPLC, NMR, and mass spectrometry data to verify the purity of (2,4-Dichloro-3-(methylthio)phenyl)boronic acid. Researchers often inquire about "analytical methods for boronic acids" or "CAS 2304546-65-2 specifications" to ensure compliance with their experimental requirements.

In summary, (2,4-Dichloro-3-(methylthio)phenyl)boronic acid (CAS No. 2304546-65-2) is a multifaceted compound with broad applications in pharmaceuticals, material science, and organic synthesis. Its unique properties and compatibility with modern synthetic techniques make it a valuable asset for researchers and industries alike. The growing interest in topics like "Suzuki coupling applications" and "boronic acid derivatives" ensures its continued relevance in scientific advancements.